Cas no 952182-78-4 (2-3-(Trifluoromethyl)phenylethanethioamide)

• Product Name: 2-3-(Trifluoromethyl)phenylethanethioamide
• CAS No: 952182-78-4
• MF: C₉H₈F₃NS
• MW: 219.226731300354
• CID: 1985385
• PubChem ID: 24213733
• Update Time: 2025-05-20

2-3-(Trifluoromethyl)phenylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(Trifluoromethyl)phenyl]ethanethioamide
• 2-[3-(Trifluoromethyl)phenyl]ethanethioamide, 3-(2-Amino-2-thioxoethyl)benzotrifluoride
• CNB18278
• 2R-1573
• OPIOQYUGUBOMCP-UHFFFAOYSA-N
• MFCD09817423
• SB77012
• CS-0134964
• SCHEMBL14108655
• AKOS005070023
• 2-(3-(Trifluoromethyl)phenyl)ethanethioamide
• EN300-187089
• 2-[3-(Trifluoromethyl)phenyl]thioacetamide
• 952182-78-4
• G32801
• STL453443
• 2-3-(Trifluoromethyl)phenylethanethioamide

• Inchi： 1S/C9H8F3NS/c10-9(11,12)7-3-1-2-6(4-7)5-8(13)14/h1-4H,5H2,(H2,13,14)
• InChI Key： OPIOQYUGUBOMCP-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC=C(C(F)(F)F)C=1)N

Computed Properties

• Exact Mass: 219.03295492g/mol
• Monoisotopic Mass: 219.03295492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 272.6±50.0 °C at 760 mmHg
• Flash Point: 118.7±30.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-3-(Trifluoromethyl)phenylethanethioamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-3-(Trifluoromethyl)phenylethanethioamide

Compound CAS No. 952182-78-4: 2-(3-Trifluoromethyl)phenylethanethioamide

Compound CAS No. 952182-78-4, also known as 2-(3-Trifluoromethyl)phenylethanethioamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and pharmaceutical research.

The molecular structure of 2-(3-Trifluoromethyl)phenylethanethioamide consists of a phenyl ring substituted with a trifluoromethyl group at the 3-position, connected to an ethanethioamide moiety. The trifluoromethyl group introduces significant electron-withdrawing effects, which influence the electronic properties of the molecule, making it highly reactive in certain chemical transformations. This feature has been exploited in recent studies to enhance the efficiency of catalytic processes and improve the selectivity of reactions involving this compound.

Recent research has focused on the synthesis and characterization of CAS No. 952182-78-4. Scientists have developed novel methods to synthesize this compound, leveraging advancements in organometallic chemistry and transition metal catalysis. These methods have not only improved the yield but also reduced the environmental impact of production processes, aligning with current trends toward sustainable chemistry practices.

In terms of applications, 2-(3-Trifluoromethyl)phenylethanethioamide has shown promise in materials science as a precursor for the synthesis of advanced polymers and high-performance materials. Its ability to form stable covalent bonds under specific reaction conditions makes it a valuable building block in polymer chemistry. Additionally, this compound has been investigated for its potential use in drug delivery systems, where its unique chemical properties can enhance the bioavailability and targeting efficiency of therapeutic agents.

The latest studies have also explored the biological activity of CAS No. 952182-78-4. Researchers have found that this compound exhibits interesting pharmacokinetic profiles, making it a candidate for further exploration in drug discovery programs. Its ability to interact with specific biological targets has been studied using computational modeling techniques, providing insights into its potential therapeutic applications.

In conclusion, Compound CAS No. 952182-78-4 (2-(3-Trifluoromethyl)phenylethanethioamide) represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key compound in future research and development efforts.